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Compound of Interest

Compound Name: (S)-3,5-DHPG

Cat. No.: B1670617 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of specialized compounds like (S)-3,5-DHPG, a selective group I metabotropic

glutamate receptor (mGluR) agonist, is a critical component of laboratory safety and regulatory

compliance. This guide provides essential, step-by-step information for the safe disposal of

(S)-3,5-DHPG, ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be familiar with the safety profile of

(S)-3,5-DHPG. The compound is known to cause skin and serious eye irritation.[1] Adherence

to standard laboratory safety protocols is mandatory.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.[1]

Lab Coat: A standard lab coat should be worn to protect from spills.

In the event of accidental exposure, follow these first-aid measures:

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of

water.[1]
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Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if it is easy to do so. Continue rinsing and seek medical attention.[1]

Inhalation: Move the person to fresh air.[1]

Ingestion: Rinse mouth with water and consult a physician.[1]

Quantitative Data and Physical Properties
A summary of the key quantitative and physical data for (S)-3,5-DHPG is provided in the table

below for easy reference. This information is crucial for handling and storage.

Property Value Source

Molecular Weight 183.16 g/mol [2]

Formula C₈H₉NO₄ [2]

Purity ≥98% (HPLC) [2]

Solubility in Water 50 mM [3]

Storage Temperature Desiccate at -20°C [2]

Note: The compound is air and light sensitive, and oxidation may cause slight discoloration. It is

recommended to store the solid material at -20°C and protect it from light.[3] Solutions should

be prepared and used on the same day if possible; if storage is required, store solutions at

-20°C for up to one month.[3]

Step-by-Step Disposal Protocol for (S)-3,5-DHPG
The disposal of (S)-3,5-DHPG must be carried out in accordance with national and local

regulations for chemical waste.[1] The following procedure is based on general best practices

for laboratory chemical waste disposal.

1. Waste Identification and Segregation:

Designate a specific, clearly labeled waste container for (S)-3,5-DHPG waste.
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Do not mix (S)-3,5-DHPG waste with other chemical waste streams to avoid unintended

reactions.[1][4]

2. Container Selection and Labeling:

Use a container that is compatible with the chemical. The original container is often a

suitable choice.[4]

The container must be in good condition, leak-proof, and have a secure cap.[4]

Label the container with the words "HAZARDOUS WASTE," the full chemical name "(S)-3,5-
DHPG," and the approximate concentration and quantity.[4]

3. Waste Accumulation:

Keep the hazardous waste container tightly capped at all times, except when adding waste.

[4]

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory.[5] This area should be under the control of laboratory personnel and away from

sinks or floor drains.[5]

4. Disposal of Empty Containers:

A container that has held (S)-3,5-DHPG should be treated as hazardous waste unless it has

been thoroughly triple-rinsed.[6]

The rinsate from the triple rinse must be collected and disposed of as hazardous chemical

waste.[6]

Once properly rinsed, obliterate or remove the original label before disposing of the container

in accordance with your institution's guidelines for non-hazardous lab glass or plastic.[6]

5. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or equivalent

department to schedule a pickup for the hazardous waste.
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Do not attempt to dispose of (S)-3,5-DHPG down the drain or in the regular trash.[1] This is a

violation of environmental regulations and can pose a significant hazard.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (S)-3,5-DHPG in a laboratory setting.
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Start: (S)-3,5-DHPG Waste Generated

Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Is the container empty?

Triple rinse container with
 an appropriate solvent.

Yes

Place (S)-3,5-DHPG residue/
solution into a designated,
properly labeled hazardous

waste container.

No

Collect all rinsate as
hazardous waste.

Deface label and dispose of
empty container per

institutional guidelines.

Store sealed waste container
in a designated Satellite

Accumulation Area (SAA).

Contact Environmental Health &
Safety (EHS) for waste pickup.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of (S)-3,5-DHPG waste.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

(S)-3,5-DHPG, fostering a secure laboratory environment and upholding their commitment to

environmental stewardship. Always consult your institution's specific chemical hygiene plan and

waste disposal guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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